Cas no 2308764-70-5 (6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine)

• Product Name: 6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine
• CAS No: 2308764-70-5
• MF: C₁₆H₁₂ClN₃S
• MW: 313.804580688477
• CID: 6794690
• PubChem ID: 137953908
• Update Time: 2025-07-18

6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2308764-70-5
• 2-(5-chloropyridin-2-yl)-4-methylsulfanyl-6-pyridin-2-ylpyridine
• 6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine
• MFCD31622827

• Inchi： 1S/C16H12ClN3S/c1-21-12-8-15(13-4-2-3-7-18-13)20-16(9-12)14-6-5-11(17)10-19-14/h2-10H,1H3
• InChI Key： SBGCBBARFFOTHM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1C=C(C=C(C2C=CC=CN=2)N=1)SC

Computed Properties

• Exact Mass: 313.0440463g/mol
• Monoisotopic Mass: 313.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64Ų

Additional information on 6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine

Research Briefing on 6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine (CAS: 2308764-70-5)

In recent years, the compound 6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine (CAS: 2308764-70-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its bipyridine core and functionalized with chloropyridinyl and methylsulfanyl groups, has shown promising potential in various applications, including drug discovery, catalysis, and material science. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine has been optimized in recent studies to improve yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions, which have proven effective in constructing the bipyridine scaffold. The presence of the chloropyridinyl and methylsulfanyl substituents has been shown to influence the compound's electronic properties, making it a versatile intermediate for further functionalization. These synthetic advancements are critical for scaling up production and enabling broader exploration of its applications.

In the realm of medicinal chemistry, preliminary studies have highlighted the compound's potential as a kinase inhibitor. Kinases are key targets in the treatment of various cancers and inflammatory diseases. The unique structural features of 6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine allow it to interact with the ATP-binding sites of certain kinases, thereby modulating their activity. Recent in vitro assays have demonstrated inhibitory effects against a subset of tyrosine kinases, suggesting its utility in targeted therapy. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

Beyond its biological applications, this compound has also been investigated for its role in catalysis. The bipyridine moiety is known to coordinate with transition metals, forming complexes that can act as catalysts in organic transformations. Recent research has explored its use in C-C bond-forming reactions, where it has shown moderate efficacy. The methylsulfanyl group, in particular, has been implicated in stabilizing reactive intermediates during catalytic cycles. These findings open new avenues for its application in synthetic chemistry.

Despite these promising developments, challenges remain in the characterization and optimization of 6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine. For instance, its solubility in aqueous media is limited, which may hinder its use in biological systems. Researchers are currently exploring derivatization strategies to enhance its physicochemical properties. Additionally, more comprehensive toxicological studies are needed to assess its safety profile before it can progress to preclinical trials.

In conclusion, 6-(5-Chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine (CAS: 2308764-70-5) represents a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications. This briefing underscores the importance of continued investigation into this compound, which may ultimately contribute to the development of novel therapeutics and catalytic systems.